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Compound of Interest

Compound Name: LY310762

Cat. No.: B1675665 Get Quote

Disclaimer: Specific disposal instructions for LY310762 are not readily available in public

documentation. Therefore, this compound should be handled as a hazardous chemical waste.

The following guidelines are based on standard laboratory procedures for the disposal of

research chemicals. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific protocols and to ensure compliance with all local, state,

and federal regulations.

The proper management and disposal of laboratory chemicals are critical for ensuring the

safety of personnel and protecting the environment. For a research compound like LY310762,

a selective 5-HT1D receptor antagonist, a cautious and informed approach to its disposal is

essential.

Pre-Disposal Handling and Storage
Before the final disposal of LY310762 waste, meticulous handling and storage are necessary to

prevent accidental exposure or release.

1. Segregation:

Isolate LY310762 waste from other chemical waste streams to prevent unknown and

potentially hazardous reactions.

Incompatible materials, such as strong oxidizing agents or strong acids, should be kept

separate.
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2. Containerization:

Utilize a designated, leak-proof waste container that is chemically compatible with

LY310762.

The original container of the main component of the waste can often be used.[1]

Ensure the container is in good condition with a secure, tightly fitting cap.[1]

3. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name,

"LY310762."[1]

Include the approximate concentration and composition of the waste.[1]

Mark the date when the waste was first added to the container.

4. Storage:

Store the waste container in a designated, well-ventilated satellite accumulation area (SAA).

[2]

The storage area should be secure and accessible only to authorized personnel.

Keep the waste container closed at all times, except when adding waste.[1]

Step-by-Step Disposal Procedure
The disposal of LY310762 must be managed through your institution's EHS office or a licensed

hazardous waste disposal contractor.

Step 1: Consult Institutional Guidelines

Review your organization's specific procedures for hazardous waste disposal. These are

typically available through the EHS department's website or office.

Step 2: Contact EHS for Guidance
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Inform the EHS office about the nature of the waste (LY310762, solid or in solution).

Provide them with all available information on the compound.

The EHS office will provide specific instructions for collection and disposal.

Step 3: Prepare for Pickup

Ensure the waste container is properly sealed and labeled according to EHS instructions.

Complete any required waste pickup request forms accurately.

Step 4: Do Not Dispose Via Standard Drains or Trash

Under no circumstances should LY310762 or its containers be disposed of in the regular

trash or down the sink.[2]

Evaporation in a fume hood is not an acceptable method of disposal for hazardous

chemicals.[2]

Step 5: Handle Empty Containers as Hazardous Waste

Unless triple-rinsed with a suitable solvent (with the rinsate collected as hazardous waste),

empty containers of LY310762 should also be treated as hazardous waste.[3]

Chemical and Physical Properties of LY310762
The following table summarizes key quantitative data for LY310762, which is essential for safe

handling and storage decisions.

Property Value Source

Molecular Formula C24H27FN2O2 [4]

Molar Mass 394.490 g/mol [4]

CAS Number 192927-92-7 [4]
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Disposal Workflow for Research Chemicals
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like LY310762, for which a specific protocol is not immediately available.
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Disposal Decision Workflow for LY310762
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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